Cas no 2680794-85-6 (tert-butyl 4-cyclohexyl(methyl)sulfamoylpiperazine-1-carboxylate)

tert-butyl 4-cyclohexyl(methyl)sulfamoylpiperazine-1-carboxylate structure
2680794-85-6 structure
Product Name:tert-butyl 4-cyclohexyl(methyl)sulfamoylpiperazine-1-carboxylate
CAS No:2680794-85-6
MF:C16H31N3O4S
MW:361.500043153763
CID:5624591
PubChem ID:165941506
Update Time:2023-11-27

tert-butyl 4-cyclohexyl(methyl)sulfamoylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-[cyclohexyl(methyl)sulfamoyl]piperazine-1-carboxylate
    • EN300-28299950
    • 2680794-85-6
    • tert-butyl 4-cyclohexyl(methyl)sulfamoylpiperazine-1-carboxylate
    • Inchi: 1S/C16H31N3O4S/c1-16(2,3)23-15(20)18-10-12-19(13-11-18)24(21,22)17(4)14-8-6-5-7-9-14/h14H,5-13H2,1-4H3
    • InChI Key: KMLIIXATDJDYEN-UHFFFAOYSA-N
    • SMILES: S(N1CCN(C(=O)OC(C)(C)C)CC1)(N(C)C1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 361.20352765g/mol
  • Monoisotopic Mass: 361.20352765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 78.5Ų

tert-butyl 4-cyclohexyl(methyl)sulfamoylpiperazine-1-carboxylate Pricemore >>

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Enamine
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